![molecular formula C14H8Cl2F3NO B257295 N-(3,4-dichlorophenyl)-2-(trifluoromethyl)benzamide](/img/structure/B257295.png)
N-(3,4-dichlorophenyl)-2-(trifluoromethyl)benzamide
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Overview
Description
N-(3,4-dichlorophenyl)-2-(trifluoromethyl)benzamide, commonly known as DCF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCF is a white crystalline powder that has a molecular weight of 325.65 g/mol and a melting point of 183-184°C.
Mechanism of Action
DCF exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the synthesis of prostaglandins, which are involved in various physiological processes such as inflammation, pain, and fever. By inhibiting COX enzymes, DCF reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
DCF has been shown to have various biochemical and physiological effects. In animal studies, DCF has been shown to reduce inflammation, pain, and fever. It has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In agriculture, DCF has been shown to have herbicidal properties and can selectively control weeds without harming crops.
Advantages and Limitations for Lab Experiments
DCF has several advantages for lab experiments. It is readily available, relatively inexpensive, and has a high purity level. However, DCF also has some limitations. It is highly toxic and can pose a risk to researchers if not handled properly. It is also unstable in aqueous solutions and can decompose over time.
Future Directions
There are several future directions for the study of DCF. In medicine, further research is needed to explore the potential use of DCF in the treatment of cancer, diabetes, and neurodegenerative diseases. In agriculture, research is needed to develop more selective herbicides based on DCF. In material science, DCF can be used as a building block for the synthesis of various organic compounds with potential applications in electronics, energy, and materials science.
Conclusion
In conclusion, DCF is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be synthesized through various methods and has been extensively studied for its pharmacological effects, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to explore the full potential of DCF in various fields.
Synthesis Methods
DCF can be synthesized through various methods, including the reaction between 3,4-dichloroaniline and 2-(trifluoromethyl)benzoyl chloride in the presence of a base such as sodium hydroxide. The reaction yields DCF as the final product with a yield of up to 90%. Other methods of synthesis include the reaction between 3,4-dichloroaniline and 2-(trifluoromethyl)benzoic acid in the presence of a dehydrating agent such as thionyl chloride.
Scientific Research Applications
DCF has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DCF has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, diabetes, and neurodegenerative diseases. In agriculture, DCF has been shown to have herbicidal properties and can be used as a selective herbicide for controlling weeds. In material science, DCF has been used as a building block for the synthesis of various organic compounds.
properties
Molecular Formula |
C14H8Cl2F3NO |
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Molecular Weight |
334.1 g/mol |
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(trifluoromethyl)benzamide |
InChI |
InChI=1S/C14H8Cl2F3NO/c15-11-6-5-8(7-12(11)16)20-13(21)9-3-1-2-4-10(9)14(17,18)19/h1-7H,(H,20,21) |
InChI Key |
HDQOHHFXSCDOPO-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)C(F)(F)F |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)C(F)(F)F |
Origin of Product |
United States |
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